(E)-4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H10ClN3O3/c11-7-5-12-8-6-13(3-4-14(7)8)9(15)1-2-10(16)17/h1-2,5H,3-4,6H2,(H,16,17)/b2-1+
• InChI Key: IDKWGJSTNNJBIT-OWOJBTEDSA-N
• Canonical SMILES: C1CN2C(=NC=C2Cl)CN1C(=O)C=CC(=O)O
• Isomeric SMILES: C1CN2C(=NC=C2Cl)CN1C(=O)/C=C/C(=O)O
• Molecular Formula: C10H10ClN3O3
• Molecular Weight: 255.66 g/mol

Description

“(E)-4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobut-2-enoic acid” is a chemical compound that can be used for pharmaceutical testing. It is related to the compound “tert-Butyl 3-formyl-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate” which has the linear formula C12H17O3N3.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to the queried chemical have been synthesized for their potential antibacterial activities. For instance, novel heterocyclic compounds derived from similar starting materials have been prepared, showcasing a variety of biological activities including antibacterial properties. The synthesis of these compounds involves reactions with benzimidazole, ethyl glycinate hydrochloride, anthranilic acid, and o-phenylenediamine under Aza–Michael addition conditions, leading to the formation of pyridazinones and furanones derivatives among others (El-Hashash et al., 2015).

Structural and Molecular Studies

Research on similar compounds has also focused on understanding their molecular structure through synthesis and X-ray structural analysis. Such studies provide insights into the stereochemical peculiarities of these molecules, which are crucial for their potential transformation and application in various biological and chemical processes (Borisova et al., 2016).

Heterocyclic Synthesis for Drug Development

The utility of related compounds in the synthesis of heterocyclic compounds for drug development is another area of interest. These efforts include the preparation of imidazolyl acetic acid derivatives showing anti-inflammatory and analgesic activities. Such research demonstrates the versatility of these compounds as precursors in medicinal chemistry, highlighting their significance in the development of new therapeutic agents (Khalifa & Abdelbaky, 2008).

Antitumor and Antimicrobial Applications

Furthermore, coordination complexes based on substituted imidazo[1,2-a]pyridine ligands have been explored for their structural diversity and potential antitumor activity. This research underscores the potential of compounds with similar structural motifs in contributing to novel cancer therapies and understanding the mechanisms underlying their biological activities (Liu et al., 2020).